bpV(phen) (potassium hydrate)
bpV(phen) (potassium hydrate)
bpV(phen) is a bisperoxovanadium (bpV) compound which inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 38 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 343 nM), and PTP-1β (IC50 = 920 nM). At 0.1 mM, bpV(phen) inhibits SH2 domain-containing inositol 5’-phosphatase-2. Presumably by inhibiting insulin receptor kinase-associated PTPs, bpV(phen) activates the insulin receptor tyrosine kinase and promotes downstream signaling, including activation of PI3-kinase.
Brand Name:
Vulcanchem
CAS No.:
171202-16-7
VCID:
VC0157512
InChI:
InChI=1S/C12H8N2.K.2O2.3H2O.O.V/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;2*1-2;;;;;/h1-8H;;;;3*1H2;;/q;+1;2*-2;;;;;
SMILES:
C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.O.O.O.[O-][O-].[O-][O-].O=[V].[K+]
Molecular Formula:
C12H8N2O5V • K+(H2O)3
Molecular Weight:
404.3
bpV(phen) (potassium hydrate)
CAS No.: 171202-16-7
Reference Standards
VCID: VC0157512
Molecular Formula: C12H8N2O5V • K+(H2O)3
Molecular Weight: 404.3
| CAS No. | 171202-16-7 |
|---|---|
| Product Name | bpV(phen) (potassium hydrate) |
| Molecular Formula | C12H8N2O5V • K+(H2O)3 |
| Molecular Weight | 404.3 |
| IUPAC Name | potassium;oxovanadium;1,10-phenanthroline;diperoxide;trihydrate |
| Standard InChI | InChI=1S/C12H8N2.K.2O2.3H2O.O.V/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;2*1-2;;;;;/h1-8H;;;;3*1H2;;/q;+1;2*-2;;;;; |
| Standard InChIKey | TYPQOCBUPQJDHB-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C3=C(C=CC=N3)C=C2)N=C1.O.O.O.[O-][O-].[O-][O-].O=[V].[K+] |
| Description | bpV(phen) is a bisperoxovanadium (bpV) compound which inhibits several different protein tyrosine phosphatases (PTPs), with selectivity for PTEN (IC50 = 38 nM). It also inhibits the vascular endothelial PTP, PTP-β (IC50 = 343 nM), and PTP-1β (IC50 = 920 nM). At 0.1 mM, bpV(phen) inhibits SH2 domain-containing inositol 5’-phosphatase-2. Presumably by inhibiting insulin receptor kinase-associated PTPs, bpV(phen) activates the insulin receptor tyrosine kinase and promotes downstream signaling, including activation of PI3-kinase. |
| Synonyms | Bisperoxovanadium(phen);Potassium Bisperoxo(1,10-phenanthroline) oxovanadate (V) |
| Reference | 1.Lai, J.P.,Dalton, J.T., and Knoell, D.L. Phosphatase and tensin homologue deleted on chromosome ten (PTEN) as a molecular target in lung epithelial wound repair. British Journal of Pharmacology 152(8), 1172-1184 (2007). |
| PubChem Compound | 137699702 |
| Last Modified | Nov 11 2021 |
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